Cas no 416889-96-8 (propan-2-yl 2-(2-bromobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: propan-2-yl 2-(2-bromobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 416889-96-8
• MF: C₁₉H₂₀BrNO₃S
• MW: 422.336003303528
• CID: 6443587
• Update Time: 2025-10-28

propan-2-yl 2-(2-bromobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-(2-bromobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• Benzo[b]thiophene-3-carboxylic acid, 2-[(2-bromobenzoyl)amino]-4,5,6,7-tetrahydro-, 1-methylethyl ester

• Inchi： 1S/C19H20BrNO3S/c1-11(2)24-19(23)16-13-8-4-6-10-15(13)25-18(16)21-17(22)12-7-3-5-9-14(12)20/h3,5,7,9,11H,4,6,8,10H2,1-2H3,(H,21,22)
• InChI Key： AQXTVIQPIMOQJY-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(OC(C)C)=O)=C(NC(=O)C1=CC=CC=C1Br)S2

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 493.3±45.0 °C(Predicted)
• pka: 11.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on propan-2-yl 2-(2-bromobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Comprehensive Overview of Propan-2-yl 2-(2-bromobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 416889-96-8)

Propan-2-yl 2-(2-bromobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 416889-96-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzothiophene derivatives, which are widely studied for their biological activities and therapeutic potential. The presence of a 2-bromobenzamido group and a tetrahydrobenzothiophene core makes it a promising candidate for drug discovery and development.

In recent years, the demand for heterocyclic compounds like propan-2-yl 2-(2-bromobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeting chronic diseases and autoimmune disorders. The compound's bromobenzamido moiety also opens avenues for further functionalization, making it a valuable intermediate in synthetic organic chemistry.

The synthesis of CAS No. 416889-96-8 involves multi-step reactions, including amide coupling and esterification, which are well-documented in peer-reviewed journals. Its molecular weight and solubility profile make it suitable for formulation studies, a topic frequently searched by pharmaceutical scientists. Additionally, its crystal structure and stability under various conditions are critical for industrial-scale production, a concern often raised in online forums and research communities.

From an SEO perspective, keywords such as "benzothiophene derivatives," "kinase inhibitor candidates," and "pharmaceutical intermediates" are highly relevant to this compound. These terms reflect user queries on platforms like Google and PubMed, where professionals seek information on drug discovery and chemical synthesis. The compound's CAS number (416889-96-8) is another frequently searched identifier, emphasizing the need for accurate and detailed documentation.

Environmental and regulatory considerations are also pivotal. While propan-2-yl 2-(2-bromobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is not classified as hazardous, its handling requires standard laboratory precautions. This aligns with the growing focus on green chemistry and sustainable synthesis, topics trending in academic and industrial circles. Researchers often inquire about biodegradability and toxicity profiles, which further underscores the importance of comprehensive data.

In conclusion, CAS No. 416889-96-8 represents a compelling case study in the intersection of organic chemistry and pharmacology. Its structural complexity and functional groups offer myriad possibilities for innovation, resonating with contemporary research priorities. By addressing common search queries and highlighting its scientific significance, this overview aims to bridge the gap between technical literature and practitioner needs.